4-((3-methylbenzyl)thio)-1-(pyridin-2-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one

• IUPAC Name: 4-[(3-methylphenyl)methylsulfanyl]-1-(pyridin-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C21H21N3OS/c1-15-6-4-7-16(12-15)14-26-20-18-9-5-10-19(18)24(21(25)23-20)13-17-8-2-3-11-22-17/h2-4,6-8,11-12H,5,9-10,13-14H2,1H3
• InChI Key: OTMBUSGCJUQZGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NC(=O)N(C3=C2CCC3)CC4=CC=CC=N4
• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol

Description

4-((3-methylbenzyl)thio)-1-(pyridin-2-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one is a useful research compound. Its molecular formula is C21H21N3OS and its molecular weight is 363.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Antimicrobial Activity :

  • Pyrimidine derivatives, including compounds structurally similar to the one , have been synthesized for their potential antimicrobial activities. For instance, Rathod and Solanki (2018) reported on the synthesis of new pyrimidine derivatives, highlighting their importance in medicine and various applications (Rathod & Solanki, 2018).
  • Zaki et al. (2020) described a method for synthesizing novel compounds fused to the cyclopenta[d]pyridine ring system, which showed promising antibacterial and antifungal activities in vitro (Zaki et al., 2020).

• Biological Screening for Various Activities :

  • Bhat et al. (2014) synthesized new pyrimidine derivatives and screened them for anti-inflammatory, analgesic, cytotoxic, and antitubercular activities. Some of these compounds exhibited significant anti-inflammatory and analgesic activities (Bhat et al., 2014).

• Synthesis Methods and Chemical Studies :

  • The synthesis methods for pyrimidine derivatives often involve multicomponent reactions (MCRs), as detailed by Tugcu and Turhan (2018). These methods allow for the efficient creation of organic molecules with potential biological activity (Tugcu & Turhan, 2018).
  • Donnard et al. (2017) conducted comparative studies in different solvents to synthesize dihydro-5H-cyclopenta[b]pyridin-4-amines, which are structurally similar to the compound (Donnard et al., 2017).

• Pharmacological Potential :

  • Verhoest et al. (2012) identified a novel compound structurally related to the one as a selective PDE9A inhibitor, showing potential in the treatment of cognitive disorders (Verhoest et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been found to have significant antimycobacterial activity against mycobacterium tuberculosis .

Mode of Action

It can be inferred that the compound interacts with its targets in a way that inhibits the growth of mycobacterium tuberculosis .

Biochemical Pathways

Given its antimycobacterial activity, it likely interferes with essential biochemical pathways in mycobacterium tuberculosis .

Result of Action

It can be inferred that the compound’s action results in the inhibition of mycobacterium tuberculosis growth .